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Compound of Interest

Potassium
Compound Name: -
hexacyanoruthenate(ij)hydrate

CAS No.: 339268-21-2

Cat. No.: B1443858

Get Quote

The identity and purity of a chemical compound are fundamentally linked to its molecular

weight. An accurate determination of this value is the first step in any quantitative experimental
work, from preparing solutions of known molarity to performing stoichiometric calculations for
synthetic procedures.

Calculation of Molecular Weight

The molecular weight of anhydrous potassium hexacyanoruthenate(ll) is the sum of the atomic
weights of its constituent atoms. The chemical formula, Ka[Ru(CN)e], indicates the presence of
four potassium (K) atoms, one ruthenium (Ru) atom, six carbon (C) atoms, and six nitrogen (N)
atoms.

The calculation is based on the standard atomic weights provided by the International Union of
Pure and Applied Chemistry (IUPAC) and other authoritative sources.

Table 1: Atomic Weights of Constituent Elements
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Standard
Element Symbol No. of Atoms Atomic Weight Source
(g/mol)
Potassium K 4 39.0983 [11[2]
Ruthenium Ru 1 101.07 [3B1141[5][6]
Carbon C 6 12.011 [718]
Nitrogen N 6 14.007 9]

Step-by-Step Calculation:

e Potassium (K): 4 atoms x 39.0983 g/mol = 156.3932 g/mol

e Ruthenium (Ru): 1 atom x 101.07 g/mol = 101.07 g/mol

e Carbon (C): 6 atoms x 12.011 g/mol = 72.066 g/mol

o Nitrogen (N): 6 atoms x 14.007 g/mol = 84.042 g/mol

Total Molecular Weight: 156.3932 + 101.07 + 72.066 + 84.042 = 383.5712 g/mol

This calculated value is the cornerstone for all quantitative work involving this compound.

Summary of Physicochemical Properties

Table 2: Key Properties of Potassium Hexacyanoruthenate(ll)
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Property Value Source(s)
Chemical Formula Ka[Ru(CN)s] N/A
Molecular Weight 383.57 g/mol (Anhydrous) Calculated
Appearance Powder, Crystalline Solid [10][11]
Common Name Potassium Ruthenocyanide N/A

CAS Number 339268-21-2 (for hydrate) [10][11]

Acute toxicity (oral, dermal,
inhalation), eye irritation.

Key Hazards ) o [10][12][13]
Contact with acids liberates

very toxic gas.

Part 2: Synthesis and Characterization

The utility of Ka[Ru(CN)e] in research necessitates reliable methods for its synthesis and
rigorous characterization to ensure purity and structural integrity.

Synthetic Strategy

While numerous proprietary methods exist, a common strategy for synthesizing
hexacyanometallate complexes involves the reaction of a metal salt with an excess of an alkali
metal cyanide in an aqueous solution. For Ka[Ru(CN)s], a plausible route involves the reaction
of a ruthenium(ll) salt, such as ruthenium(ll) chloride, with potassium cyanide (KCN).

Furthermore, K4[Ru(CN)s] serves as a valuable precursor for other ruthenium complexes. For
instance, it can be oxidized to the paramagnetic hexacyanoruthenate(lll) anion, [Ru(CN)s]3~.
This transformation can be achieved using an oxidizing agent like hydrogen peroxide in a
methanolic solution, often facilitated by a crown ether to sequester the potassium cations.[14]

lllustrative Synthetic Workflow:
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Synthesis of Ka[Ru(CN)e] Oxidation to K3[Ru(CN)s]

(Ruthenium(ll) Salt (e.g., RuCIz)) in?éﬁ(sailllj;ns?llti?(ﬁe(l(iiggs) Ka[Ru(CN)s] H20: in Methanol

Reaction Vessel
(Controlled Temperature)

( Crude Ka[Ru(CN)e] Solution ) K3[Ru(CN)s]

Y

Oxidation Reaction

Crystallization
(e.g., via solvent cooling or anti-solvent addition)

Pure Crystalline Ka[Ru(CN)s]

Click to download full resolution via product page

Caption: General workflow for synthesis and subsequent oxidation.

Characterization Protocol

Confirming the identity and purity of the synthesized Ka[Ru(CN)se] is critical. A multi-technique
approach is required for a self-validating system of analysis.

o Fourier-Transform Infrared (FTIR) Spectroscopy: This is the first logical step. The primary
diagnostic feature is the intense C=N stretching vibration. For hexacyanometallates, this
peak is typically observed in the 2000-2200 cm~1 region. Its position and sharpness provide
information about the metal's oxidation state and the coordination environment.
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o UV-Visible Spectroscopy: The electronic spectrum of Ka[Ru(CN)e] is characterized by ligand-
to-metal charge-transfer (LMCT) bands. These absorptions are sensitive to the electronic
structure of the complex and can be used for quantitative analysis via the Beer-Lambert law.

o Elemental Analysis (C, H, N): This technique provides the empirical formula of the compound
by determining the mass percentages of carbon and nitrogen. The results should align with
the theoretical percentages calculated from the formula K4a[Ru(CN)s].

o Powder X-ray Diffraction (PXRD): For crystalline solids, PXRD provides a definitive
fingerprint. The resulting diffraction pattern can be compared to known standards or used to
confirm the crystal structure and phase purity of the synthesized material.

Synthesized Product

(Ka[RU(CN)e])

FTIR Spectroscopy UV-Vis Spectroscopy Elemental Analysis Powder XRD
(Verify C=N stretch) ) (Confirm electronic transitions) Conflrm C, N percentages) (Confirm crystal structure)

Verified |dentity & Purity

Click to download full resolution via product page

Caption: A multi-technique workflow for product validation.

Part 3: Applications in Scientific Research

The unique electronic properties and stability of potassium hexacyanoruthenate(ll) make it a
versatile compound in several research and development areas.[15]

o Electrochemistry and Materials Science: The Ru(ll)/Ru(lll) redox couple within the
hexacyanide framework is electrochemically reversible. This property is exploited in the
development of electrochromic materials (materials that change color with an applied
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voltage), sensors, and as a component in battery systems.[15][16] Its ability to form stable
thin films and nanopatrticles is also crucial for these applications.[15]

o Catalysis: Ka[RUu(CN)s] can serve as a catalyst or a precursor to catalytically active species in
various chemical reactions, particularly in organic synthesis.[10][15] Transition metal cyanide
complexes are known to facilitate reactions like cyanation, where a cyanide group is
introduced into an organic molecule.[17]

o Biomedical Research: The compound has been investigated for potential use in drug delivery
systems and as a contrast agent for medical imaging.[15] Its stability and defined structure
are advantageous for such applications.

e Analytical Chemistry: The reaction of Ka[Ru(CN)s] with iron(lll) ions produces an intensely
colored violet-blue complex, forming the basis of a sensitive spectrophotometric method for
quantifying iron in samples, such as potable water.[18][19]

Key Application Areas

( Electrochemistry & Materials )
L\ )

enables Sensors, Batteries, Electrochromics

- Homogeneous & Heterogeneous Catalysis
facilitates
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provides scaffold for - -
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allows for (Imaging, Drug Delivery)

I Analytical Chemistry
(e.g., Iron Detection)

+ Reversible Ru(ll)/Ru(lll) Redox Couple
+ High Stability
+ Intense Colorimetric Reactions
+ Defined Coordination Sphere

Core Properties of Ka[Ru(CN)s]
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Caption: Relationship between core properties and applications.
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Part 4: Safety, Handling, and Storage

Due to its potential hazards, strict adherence to safety protocols is mandatory when working
with potassium hexacyanoruthenate(ll).

Table 3: Summary of Key Hazards

Hazard Type Description Reference(s)

. Toxic if swallowed, in contact
Acute Toxicity _ , N [10]
with skin, or if inhaled.

Contact with acids liberates

) o very toxic hydrogen cyanide
Chemical Reactivity o N [12][20][21]

(HCN) gas. This is a critical

and potentially lethal hazard.

Eye Damage Causes serious eye irritation. [13]

) Toxic to aquatic life with long-
Environmental ) [13]
lasting effects.

Safe Handling Protocol

» Engineering Controls: Always handle this compound inside a certified chemical fume hood to
prevent inhalation of dust and to contain any potential release of HCN gas.

o Personal Protective Equipment (PPE):

[¢]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

[e]

Eye Protection: Use chemical safety goggles and a face shield.[10][22]

[e]

Body Protection: Wear a lab coat.

o

Respiratory Protection: For operations that may generate significant dust, use a P2 (or
equivalent) respirator cartridge.[10]

o Handling Practices:
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[e]

Avoid creating dust.[22]

o

Ensure all sources of acid are strictly segregated from the work area.

[¢]

Weigh the material in a contained manner (e.g., on a weigh boat within the fume hood).

[¢]

After handling, wash hands and any exposed skin thoroughly.[20]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the product to enter drains.[20][21]

Storage

Store the compound in a tightly closed, clearly labeled container in a cool, dry, and well-
ventilated area.[20][21] It should be stored away from incompatible materials, especially acids
and strong oxidizing agents.[12]

Conclusion

Potassium hexacyanoruthenate(ll) is a compound whose utility is deeply rooted in its
fundamental physicochemical properties. An accurate understanding of its molecular weight,
calculated to be 383.57 g/mol , provides the foundation for its quantitative use. Its stable, yet
redox-active, nature makes it a valuable tool in fields ranging from materials science to
analytical chemistry. However, its potential for high toxicity, particularly its violent reaction with
acids to produce hydrogen cyanide gas, demands the utmost respect and adherence to
rigorous safety protocols. This guide serves as a technical resource to enable researchers to
harness the capabilities of Ka[Ru(CN)s] safely and effectively in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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